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Compound of Interest

Compound Name: 9-Deacetyltaxinine E

Cat. No.: B159407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
9-Deacetyltaxinine E is a naturally occurring diterpenoid belonging to the taxane family, a

class of compounds renowned for its potent anticancer properties. Isolated from various

species of the Taxus genus, notably the seeds of Taxus × media and Taxus mairei, this

compound is of significant interest to the scientific community for its potential therapeutic

applications. This technical guide provides a preliminary overview of 9-Deacetyltaxinine E,

including its chemical properties, and collates available information on its biological activities.

While comprehensive data remains emergent, this document serves as a foundational resource

for researchers embarking on further investigation of this promising natural product.

Chemical and Physical Properties
9-Deacetyltaxinine E is characterized by a complex polycyclic structure typical of taxane

diterpenoids. Its fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₃₅H₄₄O₉ [1]

Molecular Weight 608.7 g/mol [1]

CAS Number 284672-78-2 [1]

Class Diterpenoid (Taxane) [1]

Natural Sources
Seeds of Taxus × media, Taxus

mairei
[2][3]

Biological Activities
Preliminary research suggests that 9-Deacetyltaxinine E, as a constituent of Taxus extracts,

contributes to the observed biological activities of these extracts, which are primarily noted for

their anticancer effects. However, specific quantitative data for the isolated 9-Deacetyltaxinine
E is not yet widely available in the public domain. The anticancer activity of Taxus extracts is

well-established and is largely attributed to the presence of various taxane compounds,

including paclitaxel and its analogues.[2]

Anticancer Activity
Extracts from Taxus × media, which contain a variety of taxanes including 9-Deacetyltaxinine
E, have demonstrated notable anticancer properties.[2] The primary mechanism of action for

many taxanes involves the stabilization of microtubules, leading to cell cycle arrest and

apoptosis. While it is plausible that 9-Deacetyltaxinine E shares this mechanism, further

studies are required for confirmation.

Other Potential Activities
The broader pharmacological activities of Taxus × media extracts suggest that its constituent

compounds may also possess antibacterial, anti-diabetic, anti-inflammatory, and antioxidant

effects.[2] Dedicated studies on isolated 9-Deacetyltaxinine E are necessary to ascertain its

specific contributions to these activities.

Experimental Protocols
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Detailed experimental protocols for the specific biological evaluation of 9-Deacetyltaxinine E
are not extensively documented in publicly accessible literature. However, standard

methodologies for assessing the biological activities of natural products can be adapted for its

study.

Isolation of 9-Deacetyltaxinine E
A general workflow for the isolation of taxanes from Taxus species is outlined below. This

process would require optimization for the specific isolation of 9-Deacetyltaxinine E.

Taxus sp. Seeds Methanol Extraction Liquid-Liquid Partitioning Column Chromatography
(e.g., Silica Gel, RP-18) Preparative HPLC Isolated 9-Deacetyltaxinine E

Click to download full resolution via product page

Figure 1. General workflow for the isolation of 9-Deacetyltaxinine E.

Cytotoxicity Assay (Conceptual)
To determine the anticancer potential of 9-Deacetyltaxinine E, a standard in vitro cytotoxicity

assay, such as the MTT assay, would be employed.

Cancer Cell Line Culture
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concentrations of
9-Deacetyltaxinine E
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formazan crystal formation Solubilize formazan crystals Measure absorbance

at ~570 nm Calculate IC50 value
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Figure 2. Conceptual workflow for an MTT-based cytotoxicity assay.

Signaling Pathways (Hypothetical)
The precise signaling pathways modulated by 9-Deacetyltaxinine E have not been elucidated.

However, based on the known mechanisms of other taxanes, it is hypothesized that its primary

target is the microtubule network, which would consequently impact downstream pathways

related to cell cycle regulation and apoptosis.

Apoptosis Induction Pathway (Hypothetical)
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Should 9-Deacetyltaxinine E induce apoptosis via microtubule stabilization, it would likely

trigger the intrinsic apoptotic pathway.
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Figure 3. Hypothetical apoptosis induction pathway for 9-Deacetyltaxinine E.

Future Directions
The field of natural product research would greatly benefit from further investigation into 9-
Deacetyltaxinine E. Key areas for future research include:

Quantitative Biological Evaluation: Determination of IC50 and MIC values for 9-
Deacetyltaxinine E against a panel of cancer cell lines, bacteria, and fungi.

Mechanism of Action Studies: Elucidation of the precise molecular targets and mechanisms

by which 9-Deacetyltaxinine E exerts its biological effects.

Signaling Pathway Analysis: Identification of the specific signaling pathways modulated by 9-
Deacetyltaxinine E.

In Vivo Studies: Evaluation of the efficacy and safety of 9-Deacetyltaxinine E in preclinical

animal models.

Conclusion
9-Deacetyltaxinine E represents a promising, yet understudied, member of the taxane family.

While its presence in biologically active Taxus extracts suggests therapeutic potential, a

significant research gap exists regarding its specific pharmacological profile. This guide serves

to consolidate the currently available information and to provide a framework for future

research endeavors aimed at unlocking the full therapeutic potential of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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